1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 2-butylsulfanyl-1-(3,5-dimethylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C11H18N2OS/c1-4-5-6-15-8-11(14)13-10(3)7-9(2)12-13/h7H,4-6,8H2,1-3H3
• InChI Key: OHEDMUNVGDOUQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(=O)N1C(=CC(=N1)C)C
• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol

Description

1-[(Butylthio)acetyl]-3,5-dimethyl-1H-pyrazole, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDP is a pyrazole derivative that has been synthesized through different methods and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole is not fully understood, but it has been found to interact with various proteins and enzymes in the body. 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation. 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is involved in memory and learning.
Biochemical and Physiological Effects:
1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to have various biochemical and physiological effects. In vitro studies have shown that 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has anti-inflammatory, antimicrobial, and antitumor properties. 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has also been found to have potential as a plant growth regulator and as a pesticide. In vivo studies have shown that 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has potential as a treatment for Alzheimer's disease and Parkinson's disease. 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has also been found to have potential as a therapeutic agent for various cancers.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole in lab experiments is that it has been found to have various biochemical and physiological effects, making it a versatile compound for research. Another advantage is that 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been synthesized through various methods, making it easily accessible for research purposes. One limitation of using 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole in lab experiments is that its mechanism of action is not fully understood, making it difficult to determine its exact effects on the body.

Future Directions

There are various future directions for 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole research. One direction is to further investigate its potential as a treatment for Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a therapeutic agent for various cancers. Further research is also needed to fully understand its mechanism of action and to determine its exact effects on the body. Additionally, research is needed to develop more efficient and cost-effective methods for synthesizing 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole.

Synthesis Methods

1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been synthesized through various methods, including the reaction of 1-(butylthio)acetylhydrazine with 3,5-dimethylpyrazole-1-carboxaldehyde in the presence of acetic acid and refluxing in ethanol. Another method involves the reaction of 1-(butylthio)acetylhydrazine with 3,5-dimethylpyrazole-1-carboxylic acid in the presence of N,N'-carbonyldiimidazole and triethylamine. Both methods have been found to yield 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole in good yields.

Scientific Research Applications

1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to have potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to have anti-inflammatory, antimicrobial, and antitumor properties. 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has also been found to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to have potential as a plant growth regulator and as a pesticide. In material science, 1-[(butylthio)acetyl]-3,5-dimethyl-1H-pyrazole has been found to have potential as a corrosion inhibitor and as a dye for textiles.